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Compound of Interest

Compound Name: Methanesulfinyl-acetonitrile

Cat. No.: B1278698 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the proper disposal of

(Methylsulfonyl)acetonitrile (CAS 2274-42-2), also known as Mesylacetonitrile. Adherence to

these protocols is critical for ensuring regulatory compliance and minimizing health and

environmental risks.

(Methylsulfonyl)acetonitrile is classified as a hazardous substance and must be disposed of as

chemical waste. Under no circumstances should it be discharged into the sewer system or

disposed of with regular trash.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). All handling of (Methylsulfonyl)acetonitrile and its waste

should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[2]

Protective Clothing: A standard laboratory coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1278698?utm_src=pdf-interest
https://www.echemi.com/sds/methylsulfonylacetonitrile-pid_Seven14026.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/184365
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If there is a risk of generating dust or aerosols, a dust mask (e.g.,

N95) or a respirator should be used.[2]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of (Methylsulfonyl)acetonitrile is

through a licensed hazardous waste management service. On-site chemical treatment is not

recommended without specific, validated procedures and a thorough risk assessment, as it can

create other hazardous byproducts.

Step 1: Waste Segregation

Properly identify and segregate all waste containing (Methylsulfonyl)acetonitrile. This

includes:

Unused or expired pure compound.

Solutions containing the compound.

Contaminated labware (e.g., vials, pipette tips, weighing paper).

Contaminated PPE (gloves, etc.).

It is crucial to keep this waste stream separate from other laboratory wastes to prevent

accidental and potentially dangerous chemical reactions.

Step 2: Waste Collection and Containerization

Container Selection: Collect all (Methylsulfonyl)acetonitrile waste in a designated, chemically

compatible, and leak-proof hazardous waste container. High-Density Polyethylene (HDPE)

containers are generally suitable for organic nitrile and sulfone compounds. The container

must be in good condition with a secure, tightly-fitting lid.

Solid Waste: For solid waste such as the pure compound or contaminated consumables,

collect it in a clearly labeled, sealed container. Avoid generating dust.

Liquid Waste: For solutions containing (Methylsulfonyl)acetonitrile, pour the waste carefully

into a designated liquid waste container, avoiding splashes. A funnel may be used to prevent
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spills.

Step 3: Labeling of Hazardous Waste

Proper labeling is a critical regulatory requirement. The waste container label must include:

The words "Hazardous Waste".

The full chemical name: (Methylsulfonyl)acetonitrile.

The CAS Number: 2274-42-2.

An accurate estimation of the concentration and total quantity.

The date when waste was first added to the container (accumulation start date).

The associated hazards (e.g., "Harmful," "Toxic").

Step 4: Storage of Waste On-Site

Store the sealed and labeled waste container in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory.

This area should be at or near the point of waste generation and under the control of

laboratory personnel.

Ensure the storage area is cool, dry, and well-ventilated, away from incompatible materials

such as strong oxidizing agents, acids, and bases.[3]

Step 5: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup for the waste.

Provide them with all necessary information from the waste label and any available Safety

Data Sheet (SDS).

Follow their specific instructions for pickup and transport preparation.
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Spill Management Protocol
In the event of a spill, immediate and correct action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated. If the spill is significant, evacuate the lab.

Containment: For solid spills, carefully sweep up the material to avoid creating dust and

place it into the designated hazardous waste container. For liquid spills, use an inert

absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials

like sawdust.

Collection: Carefully collect the absorbent material and place it into the sealed hazardous

waste container.

Decontamination: Thoroughly clean the spill area with soap and water. Collect all cleaning

materials for disposal as hazardous waste.

Data Presentation
The following table summarizes key quantitative data for (Methylsulfonyl)acetonitrile relevant to

its safe handling and disposal.
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Property Value Source(s)

CAS Number 2274-42-2 [4][5][6]

Molecular Formula C₃H₅NO₂S [5][6]

Molecular Weight 119.14 g/mol [4][6][7]

Physical State Solid

Melting Point 81-84 °C [2][4][8]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH332: Harmful

if inhaled

[1][2][4][7]

GHS Hazard Pictogram GHS07 (Exclamation Mark) [1][7]

Signal Word Warning [1][2][4][7]

Storage Class Code
6.1C: Combustible, acute toxic

Cat. 3 / toxic compounds
[2][4]

Mandatory Visualizations
Disposal Workflow for (Methylsulfonyl)acetonitrile
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Figure 1: Disposal Workflow for (Methylsulfonyl)acetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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